Cas no 1808069-36-4 (Piperidine, 2-methyl-6-(trifluoromethyl)-, (2R,6R)-rel-)

• Product Name: Piperidine, 2-methyl-6-(trifluoromethyl)-, (2R,6R)-rel-
• CAS No: 1808069-36-4
• MF: C₇H₁₂F₃N
• MW: 167.172092437744
• MDL: MFCD28954277
• CID: 5181927
• PubChem ID: 95366768
• Update Time: 2025-05-21

Piperidine, 2-methyl-6-(trifluoromethyl)-, (2R,6R)-rel- Chemical and Physical Properties

Names and Identifiers

• Piperidine, 2-methyl-6-(trifluoromethyl)-, (2R,6R)-rel-

• MDL： MFCD28954277
• Inchi： 1S/C7H12F3N/c1-5-3-2-4-6(11-5)7(8,9)10/h5-6,11H,2-4H2,1H3/t5-,6-/m1/s1
• InChI Key： ZAKCFTLJCCJOLA-PHDIDXHHSA-N
• SMILES： N1[C@@H](C(F)(F)F)CCC[C@H]1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on Piperidine, 2-methyl-6-(trifluoromethyl)-, (2R,6R)-rel-

Introduction to Piperidine, 2-methyl-6-(trifluoromethyl)-, (2R,6R)-rel- (CAS No. 1808069-36-4)

Piperidine, 2-methyl-6-(trifluoromethyl)-, (2R,6R)-rel- (CAS No. 1808069-36-4) is a chiral compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research due to its unique structural and functional properties. This compound belongs to the class of piperidines, which are six-membered nitrogen-containing heterocyclic compounds. The presence of a trifluoromethyl group and a methyl group at specific positions on the piperidine ring imparts distinct chemical and biological characteristics to this molecule.

The (2R,6R)-rel- configuration of this compound is particularly noteworthy as it influences its stereochemical behavior and interactions with biological targets. The chirality of the molecule plays a crucial role in its pharmacological activity, as enantiomers can exhibit different biological effects. This makes Piperidine, 2-methyl-6-(trifluoromethyl)-, (2R,6R)-rel- an important candidate for drug development and optimization.

Recent studies have highlighted the potential applications of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that Piperidine, 2-methyl-6-(trifluoromethyl)-, (2R,6R)-rel- exhibits potent anti-inflammatory properties. The compound was found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-1β in vitro, suggesting its potential use in treating inflammatory diseases.

In addition to its anti-inflammatory effects, Piperidine, 2-methyl-6-(trifluoromethyl)-, (2R,6R)-rel- has also been investigated for its neuroprotective properties. A study published in the European Journal of Pharmacology demonstrated that this compound can protect neuronal cells from oxidative stress-induced damage. The mechanism of action involves the modulation of intracellular signaling pathways and the reduction of reactive oxygen species (ROS) levels.

The synthesis of Piperidine, 2-methyl-6-(trifluoromethyl)-, (2R,6R)-rel- has been optimized using modern synthetic techniques to ensure high yields and purity. One common approach involves the asymmetric synthesis of the chiral piperidine core using chiral catalysts or auxiliaries. This method ensures that the desired enantiomer is produced with high enantiomeric excess (ee), which is essential for pharmaceutical applications.

The physicochemical properties of Piperidine, 2-methyl-6-(trifluoromethyl)-, (2R,6R)-rel- have been extensively characterized. It is a white crystalline solid with a melting point ranging from 115 to 117°C. The compound is soluble in common organic solvents such as methanol and dimethyl sulfoxide (DMSO) but has limited solubility in water. These properties make it suitable for various formulation strategies in drug development.

In terms of safety and toxicity, preliminary studies have indicated that Piperidine, 2-methyl-6-(trifluoromethyl)-, (2R,6R)-rel- has a favorable safety profile. In vitro cytotoxicity assays have shown low toxicity to human cell lines at therapeutic concentrations. However, further in vivo studies are necessary to fully evaluate its safety and efficacy in animal models before advancing to clinical trials.

The potential therapeutic applications of Piperidine, 2-methyl-6-(trifluoromethyl)-, (2R,6R)-rel- extend beyond inflammation and neuroprotection. Ongoing research is exploring its use in other areas such as cancer treatment and metabolic disorders. For example, preliminary data suggest that this compound may have antiproliferative effects on certain cancer cell lines by modulating key signaling pathways involved in cell growth and survival.

In conclusion, Piperidine, 2-methyl-6-(trifluoromethyl)-, (2R,6R)-rel- (CAS No. 1808069-36-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Continued research will likely uncover additional uses and optimize its properties for clinical applications.